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Compound of Interest

Compound Name: 1-Hepten-3-one

Cat. No.: B149102

This document provides critical safety protocols and logistical information for the handling and
disposal of 1-Hepten-3-one, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Chemical Safety and Hazard Information

1-Hepten-3-one is classified as a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1] Proper handling and storage are crucial to minimize risks.
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Property Value
Molecular Formula C7H120
Molecular Weight 112.17 g/mol
Appearance Colorless to pale yellow clear liquid (est.)
Boiling Point 154.00 to 155.00 °C @ 760.00 mm Hg (est)
Flash Point 111.00 °F TCC (44.10 °C) (est)
- Soluble in alcohol; water, 2645 mg/L @ 25 °C
Solubility
(est)
Flammable liquids (Category 3)[1] Skin irritation
(Category 2)[1] Serious eye irritation (Category
GHS Classification 2A)[1] Specific target organ toxicity — single

exposure; Respiratory tract irritation (Category
3)[1]

H226: Flammable liquid and vapor[1] H315:

Causes skin irritation[1] H319: Causes serious
Hazard Statements S ]

eye irritation[1] H335: May cause respiratory

irritation[1]

Operational Plan for Handling 1-Hepten-3-one

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[2][3]

» Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition of
flammable vapors.[2][3][4]

e Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.

Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile or neoprene) at all times.[5]

o Wear a flame-retardant lab coat or chemical-resistant apron over personal clothing.

o Closed-toe shoes are mandatory.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH-approved respirator with an organic vapor cartridge.

. Handling Procedures:

Keep the container tightly closed when not in use.[2][4][5]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.[2][4][5]

Ground and bond containers and receiving equipment to prevent static discharge.[2][4]

Use only non-sparking tools.[2][3][4]

Avoid breathing mist, gas, or vapors.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[2][5]

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4][5][7]

Store in a tightly sealed container.[4][5]

Keep in a flammable liquids storage cabinet.
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Disposal Plan

1. Waste Collection:

o Collect waste 1-Hepten-3-one and any contaminated materials (e.g., paper towels, gloves)
in a designated, properly labeled, and sealed container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal guidelines.

2. Waste Disposal:
» Dispose of the chemical waste through a licensed hazardous waste disposal company.

» Follow all local, regional, and national regulations for the disposal of flammable and
hazardous chemical waste.[4][5]

» Handle uncleaned containers as you would the product itself.[4]

Experimental Workflow
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Safe Handling Workflow for 1-Hepten-3-one
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l
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Hepten-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for 1-
Hepten-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149102#personal-protective-equipment-for-handling-
1-hepten-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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